Cas no 26571-11-9 (Nonoxynol 9)

• Product Name: Nonoxynol 9
• CAS No: 26571-11-9
• MF: C₃₃H₆₀O₁₀
• MW: 616.823512077332
• CID: 259448
• Update Time: 2026-05-14

Nonoxynol 9 Chemical and Physical Properties

Names and Identifiers

• Nonoxynol 9
• 2-[2-[2-[2-[2-[2-[2-[2-[2-(4-nonylphenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• NONOXINOL 9 REFERENCE SPECTRUM, EP STANDARD
• Gynoll
• Nonaethylene glycol nonylphenyl ether
• Nonoxynol-9
• ToDay

• Inchi： InChI=1S/C33H60O10/c1-2-3-4-5-6-7-8-9-32-10-12-33(13-11-32)43-31-30-42-29-28-41-27-26-40-25-24-39-23-22-38-21-20-37-19-18-36-17-16-35-15-14-34/h10-13,34H,2-9,14-31H2,1H3
• InChI Key： FBWNMEQMRUMQSO-UHFFFAOYSA-N
• SMILES： OCCOCCOCCOCCOCCOCCOCCOCCOCCOC1C=CC(CCCCCCCCC)=CC=1

Computed Properties

• Exact Mass: 616.41900
• Monoisotopic Mass: 616.418648
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 35
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.044
• Boiling Point: 662.1°Cat760mmHg
• Flash Point: 354.2°C
• Refractive Index: 1.484
• PSA: 103.30000
• LogP: 4.48360